Cas no 1806670-78-9 (Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate)

• Product Name: Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate
• CAS No: 1806670-78-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4956229
• Update Time: 2025-06-08

Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate

• Inchi： 1S/C10H12F2N2O3/c1-2-16-9(15)6-3-4-8(17-10(11)12)7(5-6)14-13/h3-5,10,14H,2,13H2,1H3
• InChI Key： SGMKNRQYMAEVFA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OCC)=CC=1NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6

Additional information on Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate

Comprehensive Overview of Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate (CAS No. 1806670-78-9)

Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate (CAS No. 1806670-78-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a difluoromethoxy group with a hydrazinyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics.

The ethyl ester functional group in Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate enhances its solubility and reactivity, which is critical for optimizing synthetic pathways. This attribute aligns with the growing trend of green chemistry, where scientists seek eco-friendly solvents and reagents. The compound's hydrazine derivative also opens doors to developing heterocyclic compounds, a hotspot in medicinal chemistry due to their broad-spectrum biological activities.

In recent years, the search for novel fluorinated intermediates has surged, driven by their role in improving drug bioavailability and metabolic stability. CAS No. 1806670-78-9 fits this niche, as the difluoromethoxy group is known to enhance lipophilicity and membrane permeability. These properties are highly sought after in the development of CNS-targeting drugs and antimicrobial agents, addressing global health challenges like antibiotic resistance and neurological disorders.

Another area of interest is the compound's potential in crop protection. The agrochemical industry increasingly relies on fluorine-containing molecules to design next-generation pesticides with lower environmental impact. Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate could serve as a precursor for such innovations, aligning with the push for sustainable agriculture practices.

From a synthetic perspective, the compound's benzoate backbone offers modularity for further functionalization. Chemists are exploring its use in click chemistry and bioconjugation, techniques pivotal for developing targeted therapies and diagnostic tools. This versatility makes CAS No. 1806670-78-9 a valuable asset in both academic and industrial labs.

As the scientific community prioritizes structure-activity relationship (SAR) studies, Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate provides a scaffold for probing how subtle structural changes affect biological efficacy. Such insights are crucial for optimizing lead compounds in precision medicine, a field gaining traction amid personalized healthcare trends.

In summary, Ethyl 4-(difluoromethoxy)-3-hydrazinylbenzoate (CAS No. 1806670-78-9) stands at the intersection of multiple cutting-edge research domains. Its applications span from pharmaceuticals to agrochemicals, fueled by the demand for fluorine-enriched and hydrazine-based architectures. As innovation accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.